Cas no 2228594-82-7 (5-(1-methylcyclohexyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1-methylcyclohexyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228594-82-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6191017
• PubChem ID: 165627587
• Update Time: 2025-06-29

5-(1-methylcyclohexyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylcyclohexyl)-1,2-oxazole-4-carboxylic acid
• 2228594-82-7
• EN300-1779767

• Inchi： 1S/C11H15NO3/c1-11(5-3-2-4-6-11)9-8(10(13)14)7-12-15-9/h7H,2-6H2,1H3,(H,13,14)
• InChI Key： AZEDQMISJMVPDP-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1(C)CCCCC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(1-methylcyclohexyl)-1,2-oxazole-4-carboxylic acid

5-(1-Methylcyclohexyl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-(1-Methylcyclohexyl)-1,2-Oxazole-4-Carboxylic Acid, identified by the CAS number 2228594-82-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their versatile applications in drug design and material science. The structure of this compound features a 1,2-oxazole ring substituted with a carboxylic acid group at position 4 and a 1-methylcyclohexyl group at position 5. These substituents contribute to its unique chemical properties and potential biological activities.

The synthesis of 5-(1-Methylcyclohexyl)-1,2-Oxazole-4-Carboxylic Acid involves a series of well-established organic reactions. The core oxazole ring is typically formed through the cyclization of an amino aldehyde or ketone with a carbonyl compound. The substitution at position 5 with a 1-methylcyclohexyl group is achieved via nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions employed. The carboxylic acid group at position 4 can be introduced through hydrolysis of an appropriate ester or nitrile precursor. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

The structural features of 5-(1-Methylcyclohexyl)-1,2-Oxazole-4-Carboxylic Acid make it a promising candidate for various applications. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, which can enhance the solubility and bioavailability of the compound. The 1-methylcyclohexyl group introduces steric bulk and lipophilicity, potentially improving the compound's ability to cross biological membranes. These properties make it an attractive lead compound for drug discovery efforts targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent studies have explored the biological activities of 5-(1-Methylcyclohexyl)-1,2-Oxazole-4-Carboxylic Acid in detail. In vitro assays have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary results from cellular studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for further investigation in oncology research. The carboxylic acid group also allows for easy modification, enabling researchers to explore analogs with enhanced potency and selectivity.

The pharmacokinetic profile of 5-(1-Methylcyclohexyl)-1,2-Oxazole-4-Carboxylic Acid is another area of active research. Studies using animal models have shown moderate absorption and distribution properties, with promising bioavailability when administered orally. However, further optimization may be required to improve its metabolic stability and reduce potential toxicity. Computational modeling techniques, such as molecular docking and pharmacokinetic simulations, are being employed to guide the design of more optimized derivatives.

In conclusion, 5-(1-Methylcyclohexyl)-1,2-Oxazole-4-Carboxylic Acid, CAS No 2228594-82-7, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with recent advances in synthetic methods and biological evaluations, positions it as a compelling lead compound for future drug development efforts. Continued research into its properties and potential applications will undoubtedly shed further light on its utility in medicine and beyond.